Cas no 2228930-35-4 (2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropan-1-amine)

• Product Name: 2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropan-1-amine
• CAS No: 2228930-35-4
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 6173100
• PubChem ID: 165667664
• Update Time: 2025-08-04

2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropan-1-amine
• 2228930-35-4
• EN300-1789375

• Inchi： 1S/C11H15F2NO/c1-11(2,6-14)7-4-5-8(12)9(13)10(7)15-3/h4-5H,6,14H2,1-3H3
• InChI Key： NLXFOUPXPLRWOL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)C(C)(C)CN)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropan-1-amine

2-(3,4-Difluoro-2-Methoxyphenyl)-2-Methylpropan-1-Amine: A Comprehensive Overview

2-(3,4-Difluoro-2-Methoxyphenyl)-2-Methylpropan-1-Amine, also known by its CAS number 2228930-35-4, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a methyl-substituted amine group. The presence of fluorine atoms at the 3 and 4 positions of the phenyl ring, along with a methoxy group at the 2 position, imparts distinctive electronic and steric properties to the molecule. These features make it an interesting subject for both academic research and industrial applications.

The synthesis of 2-(3,4-Difluoro-2-Methoxyphenyl)-2-Methylpropan-1-Amine typically involves a multi-step process that includes nucleophilic substitution, Friedel-Crafts alkylation, and amine formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to streamline the synthesis process while maintaining high yields and purity levels.

In terms of applications, this compound has garnered attention in the pharmaceutical industry due to its potential as a building block for drug development. Its fluorinated aromatic ring is known to enhance drug-like properties such as bioavailability and selectivity. Recent studies have demonstrated its utility in designing inhibitors for kinase enzymes, which are critical targets in cancer therapy. Additionally, the compound has shown promise in agrochemicals, where it can serve as a precursor for herbicides or fungicides with improved efficacy and reduced environmental impact.

The electronic properties of 2-(3,4-Difluoro-2-Methoxyphenyl)-2-Methylpropan-1-Amine make it an intriguing candidate for materials science applications. Its ability to act as a π-electron donor or acceptor in molecular assemblies has been explored in the context of organic electronics. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic materials. Initial findings suggest that incorporating this compound into such systems could enhance their efficiency and stability under operational conditions.

From a toxicological perspective, understanding the safety profile of 2-(3,4-Difluoro-2-Methoxyphenyl)-2-Methylpropan-1-Amine is crucial for its safe handling and application. Recent toxicity studies have focused on evaluating its acute and chronic effects on various biological systems. These studies have revealed that while the compound exhibits low toxicity at therapeutic concentrations, prolonged exposure may necessitate additional safety precautions. Regulatory agencies have emphasized the importance of adhering to established guidelines for handling such compounds to minimize occupational risks.

The growing interest in fluorinated aromatic compounds has further highlighted the significance of 2-(3,4-Difluoro-2-Methoxyphenyl)-2-Methylpropan-1-Amine as a versatile building block. Its unique combination of functional groups allows for extensive chemical modification, enabling researchers to tailor its properties for specific applications. For example, recent work has explored the substitution of fluorine atoms with other halogens or electron-withdrawing groups to modulate its reactivity and biological activity.

In conclusion, 2-(3,4-Difluoro-2-Methoxyphenyl)-2-Methylpropan-1-Amine, with its CAS number 2228930-35-4, stands out as a valuable compound with diverse applications across multiple disciplines. Its synthesis methods continue to evolve with advancements in catalysis and green chemistry principles. Meanwhile, ongoing research into its pharmacological, electronic, and toxicological properties ensures that this compound remains at the forefront of scientific innovation.